Cas no 819052-41-0 (Benzoic acid,3-acetyl-6-hydroxy-2,4-dimethyl-, methyl ester)

• Product name: Benzoic acid,3-acetyl-6-hydroxy-2,4-dimethyl-, methyl ester
• CAS No: 819052-41-0
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 715623
• PubChem ID: 45097739

Benzoic acid,3-acetyl-6-hydroxy-2,4-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-acetyl-6-hydroxy-2,4-dimethyl-, methyl ester
• Benzoic acid, 3-acetyl-6-hydroxy-2,4-dimethyl-, methyl ester (9CI)
• Methyl 3-acetyl-6-hydroxy-2,4-dimethylbenzoate
• 819052-41-0

• Inchi： InChI=1S/C12H14O4/c1-6-5-9(14)11(12(15)16-4)7(2)10(6)8(3)13/h5,14H,1-4H3
• InChI Key： YYWRUTANIIQVGM-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1C(=O)C)C)C(=O)OC)O

Computed Properties

• Exact Mass: 222.089
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.6A^2